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Compound of Interest

Compound Name: 3-(Fluoromethyl)aniline

Cat. No.: B1340445

An In-depth Technical Guide to the Safe Handling of 3-(Trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and should not be considered a substitute for a formal risk assessment or a comprehensive
Safety Data Sheet (SDS). Always consult the specific SDS provided by the manufacturer for
the material you are using and adhere to your institution's environmental health and safety
(EHS) guidelines.

Introduction

3-(Trifluoromethyl)aniline, also known as a,a,a-Trifluoro-m-toluidine or 3-Aminobenzotrifluoride,
is a key chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.
[1] Its utility in drug development and organic synthesis necessitates a thorough understanding
of its potential hazards and the implementation of rigorous safety protocols to minimize risk to
laboratory personnel. This guide provides a detailed overview of the known hazards,
guantitative safety data, and essential precautions for handling this compound.

Hazard Identification and Classification

3-(Trifluoromethyl)aniline is classified as a hazardous substance. It is a colorless to yellow or
amber liquid with a characteristic fish-like odor.[1][2] Exposure can occur via inhalation, skin
contact, eye contact, and ingestion, with toxicity observed through multiple routes.[3] The
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primary health risks include acute toxicity, severe irritation to the skin and eyes, and potential

damage to the respiratory system.[2][4]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.

GHS Classification

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.
Acute Toxicity, Inhalation Category 3 H332: Harmful if inhaled.[5]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Irritation

Category 1/2

H318: Causes serious eye
damage. / H319: Causes

serious eye irritation.[6]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory
irritation.[2][6]

Hazardous to the Aquatic

Environment, Chronic

Category 2

H411: Toxic to aquatic life with

long lasting effects.

Note: Classifications can vary slightly between suppliers. Always refer to the specific SDS for

the material in use.

Hazard Pictograms

The following GHS pictograms are commonly associated with 3-(Trifluoromethyl)aniline:

o Health Hazard: (Indicates respiratory sensitizer, mutagen, carcinogen, reproductive toxicity,

target organ toxicity)
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o Exclamation Mark: (Indicates irritant, skin sensitizer, acute toxicity (harmful), narcotic effects,
respiratory tract irritant)[6]

o Corrosion: (Indicates skin corrosion/burns, eye damage)
o Skull and Crossbones: (Indicates acute toxicity (fatal or toxic))
e Environment: (Indicates hazardous to the aquatic environment)

Physicochemical and Toxicological Data

Quantitative data is crucial for conducting accurate risk assessments and designing
appropriate experimental and safety protocols.

ble 3.1: Physicochemical :

Property Value Source(s)
CAS Number 98-16-8

Molecular Formula C7HeFsN [7]
Molecular Weight 161.12 g/mol

Colorless to pale
Appearance o [11[7]
yellow/orange liquid

Odor Fish-like, aromatic [1][3]
Boiling Point 187 °C (lit.)

Melting Point 5-6 °C (lit.)

Flash Point 87 °C/ 188.6 °F (closed cup)

Density 1.28-1.29 g/mL at 25 °C

B Insoluble in water; soluble in
Solubility ) [11[3]
organic solvents.

Table 3.2: Toxicological Data
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Metric Value Species Source(s)

Data not consistently
LD50 Oral available in summary N/A
sheets

Data not consistently
LD50 Dermal available in summary N/A

sheets

Data not consistently
LC50 Inhalation available in summary N/A

sheets

Note: Specific toxicity values (LD50/LC50) are not always published in general safety data
sheets. It is critical to assume the substance is toxic and handle it accordingly. The toxicological
properties have not been fully investigated.[2]

Experimental and Handling Protocols

Adherence to strict protocols is mandatory to ensure personnel safety and prevent
environmental contamination.

Engineering Controls

¢ Chemical Fume Hood: All handling of 3-(Trifluoromethyl)aniline, including weighing,
transferring, and use in reactions, must be conducted within a certified chemical fume hood
to prevent inhalation of vapors.[8][9]

» Ventilation: Ensure the laboratory is well-ventilated.[5][10]

o Safety Stations: An operational eyewash station and safety shower must be in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the final barrier of protection.
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PPE Category Specification Rationale

Prevents skin contact and

) Chemical-resistant gloves absorption. Aromatic amines
Hand Protection o
(e.g., nitrile, neoprene).[8] can be absorbed through the
skin.[8]

] Protects eyes from splashes,
) Chemical splash goggles ) )
Eye/Face Protection ) which can cause serious
and/or a full-face shield.[4][8]
damage.

) ] Flame-resistant lab coat worn Protects skin from accidental
Skin and Body Protection ) ) o
over full-length clothing.[8] spills and contamination.[8]

Not typically required if work is

performed within a functioning

fume hood. If engineering Prevents inhalation of vapors,
Respiratory Protection controls are insufficient, an a primary and toxic route of
N95 dust mask or a full-face exposure.[11]

respirator may be necessary.

[8]

Storage and Incompatibility

o Storage Conditions: Store in a dry, cool, and well-ventilated place away from light and heat.
[2][10] Keep containers tightly closed and consider storing under an inert atmosphere.[10]
Store in a locked cabinet or area accessible only to authorized personnel.[9]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and chloroformates.[10][12] Aromatic amines can react vigorously or ignite
spontaneously with substances like red fuming nitric acid.[12]

Spill and Waste Disposal Protocol

e Spill Response:
o Evacuate the immediate area and eliminate all ignition sources.[11]

o Wear appropriate PPE before attempting cleanup.[5]
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o Absorb liquid spills with an inert, non-combustible material (e.g., sand, vermiculite).[11]

o Collect the absorbed material into a suitable, sealed, and properly labeled container for
hazardous waste.[5]

o Do not allow the material to enter drains or waterways.[5][11]

» Waste Disposal:

o Dispose of 3-(Trifluoromethyl)aniline and any contaminated labware as hazardous waste.

[21[8]
o All waste must be placed in designated, sealed, and labeled containers.[8]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][11]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention, especially if irritation persists.[2][4]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2](5]

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
Ingestion unconscious person. Call a poison control

center or seek immediate medical attention.[2]

[9]

Visualized Safety Workflows

The following diagrams illustrate key hazard relationships and the logical flow for safe handling.
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Routes of Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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